N,N-Diarylamino end-capping as a new strategy for simultaneously enhancing open-circuit voltage, short-circuit current density and fill factor in small molecule organic solar cells†
RSC Advances Pub Date: 2015-02-10 DOI: 10.1039/C5RA00770D
Abstract
A series of new asymmetrical squaraine derivatives bearing N,N-diarylamino substituents as end-capping groups, namely ASQAr-1–6, were designed and synthesized. In comparison with the reference compound ASQB bearing a N,N-diisobutylamino end-capper, all the six target compounds exhibit improved thermal stability, red-shifted and broadened absorption bands as well as lower HOMO and LUMO energy levels. Despite the hole mobility of most of the compounds still being lower than that of ASQB, solution-processed bulk-heterojunction small molecule organic solar cells (BHJ-SMOSCs) using ASQAr-1–6 as electron donor materials all show drastically higher power conversion efficiency (PCE, 3.08–3.69%) than that of the ASQB-based reference device (PCE = 1.54%). The much enhanced photovoltaic performance of BHJ-SMOSCs based-on ASQAr-1–6 could be attributed to the simultaneously enhanced open-circuit voltage (Voc, 0.81–0.87 V vs. 0.75 V), short-circuit current density (Jsc, 8.07–9.06 mA cm−2 vs. 5.40 mA cm−2), and fill factor (FF, 0.45–0.47 vs. 0.38) relative to those of the reference ASQB-based device.
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